Cas no 66928-81-2 ((1-methylazepan-2-yl)methyl diphenylacetate)

(1-methylazepan-2-yl)methyl diphenylacetate structure
66928-81-2 structure
Product name:(1-methylazepan-2-yl)methyl diphenylacetate
CAS No:66928-81-2
MF:C22H27NO2
MW:337.45528
CID:1714340
PubChem ID:48387

(1-methylazepan-2-yl)methyl diphenylacetate Chemical and Physical Properties

Names and Identifiers

    • (1-methylazepan-2-yl)methyl diphenylacetate
    • (1-methylazepan-2-yl)methyl 2,2-diphenylacetate
    • 1H-Azepine-2-methanol, hexahydro-1-methyl-, diphenylacetate
    • 1-Methylhexahydro-2-azepinylmethyl diphenylacetate
    • 66928-81-2
    • BRN 1490336
    • DTXSID30985593
    • ACETIC ACID, 2,2-DIPHENYL-, 1-METHYLHEXAHYDRO-1H-AZEPIN-2-YLMETHYL ESTER
    • Inchi: InChI=1S/C22H27NO2/c1-23-16-10-4-9-15-20(23)17-25-22(24)21(18-11-5-2-6-12-18)19-13-7-3-8-14-19/h2-3,5-8,11-14,20-21H,4,9-10,15-17H2,1H3
    • InChI Key: FYFTWKQHJBLPBQ-UHFFFAOYSA-N
    • SMILES: CN1CCCCCC1COC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 337.20431
  • Monoisotopic Mass: 337.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 4.7

Experimental Properties

  • PSA: 29.54

(1-methylazepan-2-yl)methyl diphenylacetate Related Literature

Recommend Articles

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd